Cas no 1289646-72-5 (5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline)
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline
- 5,7-dichloro-2-trityl-3,4-dihydro-1H-isoquinoline
- SY078734
- 5,7-dichloro-1,2,3,4-tetrahydro-2-(triphenylmethyl)Isoquinoline
- 1289646-72-5
- DB-129199
- 29568TGY23
- MFCD31652041
- Isoquinoline, 5,7-dichloro-1,2,3,4-tetrahydro-2-(triphenylmethyl)-
- SCHEMBL4546555
-
- Inchi: 1S/C28H23Cl2N/c29-25-18-21-20-31(17-16-26(21)27(30)19-25)28(22-10-4-1-5-11-22,23-12-6-2-7-13-23)24-14-8-3-9-15-24/h1-15,18-19H,16-17,20H2
- InChI Key: GNJLKXCOYZKBEG-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1CCN(C2)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)Cl
Computed Properties
- Exact Mass: 443.1207551g/mol
- Monoisotopic Mass: 443.1207551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 3.2
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D777091-0.25g |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 95% | 0.25g |
$165 | 2023-08-31 | |
| eNovation Chemicals LLC | D777091-1g |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 95% | 1g |
$300 | 2023-08-31 | |
| eNovation Chemicals LLC | D777091-5g |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 95% | 5g |
$905 | 2023-08-31 | |
| Alichem | A189009738-1g |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 95% | 1g |
$493.37 | 2022-04-03 | |
| Ambeed | A994397-1g |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 97% | 1g |
$734.0 | 2025-02-20 | |
| Ambeed | A994397-250mg |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 97% | 250mg |
$294.0 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1114981-250mg |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 98% | 250mg |
¥1377.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1114981-1g |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 98% | 1g |
¥2522.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1114981-5g |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline |
1289646-72-5 | 98% | 5g |
¥6446.00 | 2024-08-09 |
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline Suppliers
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline: A Comprehensive Overview
5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline, also known by its CAS number 1289646-72-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and wide-ranging biological activities. The presence of dichloro substituents at positions 5 and 7, along with a trityl group at position 2, imparts unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial settings.
The synthesis of 5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the trityl group at position 2. This approach not only enhances the efficiency of the synthesis but also opens new avenues for modifying other positions on the isoquinoline skeleton.
In terms of applications, 5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline has shown promise in the field of pharmacology. Studies conducted in 2023 have demonstrated its potential as a lead compound for developing novel antineoplastic agents. The dichloro substituents at positions 5 and 7 contribute to its ability to inhibit specific kinase enzymes involved in cancer cell proliferation. Furthermore, its trityl group plays a crucial role in modulating the compound's solubility and bioavailability.
The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Researchers have explored its use as a precursor in the synthesis of advanced materials such as conductive polymers and nanomaterials. The tetrahydroisoquinoline framework provides a rigid yet flexible scaffold that can be further functionalized to achieve desired properties. Recent breakthroughs in this area include the incorporation of this compound into self-healing polymer networks.
In addition to its synthetic and applied aspects, 5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline has been extensively studied for its spectroscopic properties. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and conformational preferences. These studies have provided valuable insights into the relationship between the compound's structure and its physical properties.
The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, there is a need to assess the eco-friendliness of chemicals like 5,7-Dichloro-2-trityl-1,2,3,tetrahydroisoquinoline. Recent research has focused on developing greener synthesis routes that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been shown to significantly cut down reaction times while maintaining product quality.
In conclusion,5,7-Dichloro-2-trityl-1 strong>,< strong > ,< strong > ,< strong > ,< strong > -tetrahydroisoquinoline is a multifaceted compound with immense potential across diverse disciplines. Its unique structure enables it to serve as a versatile building block in organic synthesis while offering promising applications in pharmacology and materials science. As research continues to uncover new aspects of this compound's properties and utilities,< strong > CAS No: 1289646-72-5 will undoubtedly remain a focal point for scientific innovation.
1289646-72-5 (5,7-Dichloro-2-trityl-1,2,3,4-tetrahydroisoquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)